Cas no 2680695-27-4 (tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate)

Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate is a specialized chemical intermediate used in organic synthesis and pharmaceutical research. Its structure features a tert-butyl carbamate group linked to a propyl chain with a 4-chloro-3-nitropyrazole moiety, offering versatility in further functionalization. The chloro and nitro substituents enhance reactivity, making it valuable for nucleophilic substitution or reduction reactions. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in the development of heterocyclic compounds and bioactive molecules, serving as a key building block in medicinal chemistry and agrochemical applications. Its well-defined purity and consistent performance make it a reliable choice for researchers.
tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate structure
2680695-27-4 structure
Product Name:tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate
CAS No:2680695-27-4
MF:C11H17ClN4O4
MW:304.730081319809
CID:5632828
PubChem ID:165932003
Update Time:2025-10-29

tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680695-27-4
    • EN300-28291176
    • tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
    • tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate
    • Inchi: 1S/C11H17ClN4O4/c1-11(2,3)20-10(17)13-5-4-6-15-7-8(12)9(14-15)16(18)19/h7H,4-6H2,1-3H3,(H,13,17)
    • InChI Key: MHDBZDHGVHFXGQ-UHFFFAOYSA-N
    • SMILES: ClC1C([N+](=O)[O-])=NN(C=1)CCCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 304.0938327g/mol
  • Monoisotopic Mass: 304.0938327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291176-1g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4
1g
$770.0 2023-09-08
Enamine
EN300-28291176-5g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4
5g
$2235.0 2023-09-08
Enamine
EN300-28291176-10g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4
10g
$3315.0 2023-09-08
Enamine
EN300-28291176-0.05g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
0.05g
$647.0 2025-03-19
Enamine
EN300-28291176-0.1g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
0.1g
$678.0 2025-03-19
Enamine
EN300-28291176-0.25g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
0.25g
$708.0 2025-03-19
Enamine
EN300-28291176-0.5g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
0.5g
$739.0 2025-03-19
Enamine
EN300-28291176-1.0g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
1.0g
$770.0 2025-03-19
Enamine
EN300-28291176-2.5g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
2.5g
$1509.0 2025-03-19
Enamine
EN300-28291176-5.0g
tert-butyl N-[3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propyl]carbamate
2680695-27-4 95.0%
5.0g
$2235.0 2025-03-19

Additional information on tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate

Introduction to Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate (CAS No. 2680695-27-4)

Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, with the chemical formula corresponding to its CAS number 2680695-27-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives featuring a pyrazole core, which is well-documented for its versatile biological activities and potential therapeutic applications. The presence of both chloro and nitro substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>N-substituted carbamate moiety in this compound introduces a polar functional group that can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. This feature is particularly relevant in drug design, where the optimization of such interactions can lead to improved pharmacokinetic properties and efficacy. The tert-butyl group further modifies the electronic and steric environment around the carbamate, potentially affecting the compound's metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its structural versatility. The combination of a< strong>pyrazole scaffold with< strong>N-substituted carbamate and< strong>chloro/< strong>nitro substituents provides multiple sites for chemical modification. This allows researchers to fine-tune the properties of the compound through structural analoging, a strategy that has been instrumental in the development of many successful drugs. For instance, modifications at the< strong>pyrazole ring or the propylcarbamate moiety can alter binding affinities or metabolic profiles, making this compound a valuable tool in high-throughput screening and drug discovery campaigns.

The< strong>N-substituted carbamate group is particularly noteworthy due to its role as a pharmacophore in various bioactive molecules. Carbamates are known for their ability to form stable complexes with biological targets, often leading to potent inhibition or activation of specific pathways. In the context of Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, this moiety could be crucial for interacting with enzymes or receptors involved in disease processes. Additionally, the tert-butyl group provides steric hindrance that can influence binding orientation and selectivity.

The presence of< strong>chloro and< strong>nitro substituents adds another layer of complexity to this compound's reactivity. These groups are known to participate in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions. Such reactivity makes< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamatea versatile building block for synthesizing more complex molecules with tailored biological activities. For example, the nitro group can be reduced to an amine, allowing for further functionalization via diazotization or coupling reactions.

In recent years, there have been several reports on the use of pyrazole derivatives in clinical trials and preclinical studies. These studies highlight the potential of pyrazole-based compounds as therapeutic agents across a range of diseases. The structural features of< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propylcarbamate, particularly its< strong>N-substituted carbamate,< strong>pyrazole,< strong>chloro, and< strong>nitro substituents, make it an attractive candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a pyrazole precursor, followed by introduction of the chloro and nitro groups at specific positions on the ring. Subsequent steps involve protecting group strategies to handle the reactive sites while allowing for selective modification at other positions. The final step often involves forming the carbamate linkage using appropriate reagents under controlled conditions.

The importance of< strong>Tert-butyl N-3-(4-chloro-3-nitro-1H-pyrazol-1-y l)prop ylcarbamate extends beyond its use as an intermediate; it also serves as a model compound for studying structure-property relationships in heterocyclic chemistry. By examining how variations in its substituents affect its biological activity and chemical reactivity, researchers can gain valuable insights into designing future generations of bioactive molecules.

The growing body of literature on pyrazole derivatives underscores their significance as pharmacological tools. Many studies have demonstrated their efficacy in modulating various biological pathways, including those implicated in cancer, inflammation, and infectious diseases. The structural diversity within this class allows for extensive exploration of different substitution patterns and functional groups, each offering unique opportunities for therapeutic intervention.

In conclusion,< strong>Tert-butyl N - 3 - ( 4 - chloro - 3 - nit ro - 1 H - py ra z ol - 1 - yl ) prop ylca rb am ate ( CAS No . 2680695 - 27 - 4 ) represents a fascinating compound with significant potential in pharmaceutical research and development . Its unique structural features , including th e< str on g > py ra z ol e core , th e< str on g > N - sub st i tu t ed ca rb am ate mo iety , an d th e pres en ce o f both ch lor o an d n i tro su b st i tu t es , make it a valu able too l f or syn thesis an d stu dy . Th e comp ou n d ' s bi o logical act iv ity an d ch em i cal r e ac t iv it y p o ten t i al ly r es ul t i n n ew dr u g s an d th er ap e utic s targeti ng var ious hum an di se ase s . As researc h con tin ues to expl ore th e p ot en t i al o f h e t er oc y c l ic com p ou n ds , thi s comp ou n d is pre dict ed to play a cr u c i al r ol e i n sh api ng th e fu t ur e o f m ed icin al che m ist ry . p >

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk